Cas no 7721-58-6 (2-Buten-1-one, 3-(methylamino)-1-phenyl-, (2Z)-)

• Product Name: 2-Buten-1-one, 3-(methylamino)-1-phenyl-, (2Z)-
• CAS No: 7721-58-6
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 536465
• Update Time: 2024-01-30

2-Buten-1-one, 3-(methylamino)-1-phenyl-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one, 3-(methylamino)-1-phenyl-, (2Z)-
• 3-(methylamino)-1-phenylbut-2-en-1-one

• Inchi： 1S/C11H13NO/c1-9(12-2)8-11(13)10-6-4-3-5-7-10/h3-8,12H,1-2H3/b9-8-
• InChI Key： AYAHPVFYLSWGGO-HJWRWDBZSA-N
• SMILES： C(C1=CC=CC=C1)(=O)/C=C(\NC)/C

Computed Properties

• Exact Mass: 175.09979

Experimental Properties

• Density: 1.014±0.06 g/cm3(Predicted)
• Boiling Point: 281.2±32.0 °C(Predicted)
• PSA: 29.1
• pka: 6.08±0.70(Predicted)